Cas no 62134-45-6 (9H-Purine-6-carboxylicacid, methyl ester)

• Product Name: 9H-Purine-6-carboxylicacid, methyl ester
• CAS No: 62134-45-6
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 520398
• PubChem ID: 6141615
• Update Time: 2025-04-19

9H-Purine-6-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-carboxylicacid, methyl ester
• methyl 7H-purine-6-carboxylate
• 6-Carbmethoxy-purin
• 7(9)H-purine-6-carboxylic acid methyl ester
• AB68404
• AC1O234N
• CHEBI:63092
• methyl 9H-purine-6-carboxylate
• NSC526506
• purine-6-caboxylic acid methyl ester

• Inchi： 1S/C7H6N4O2/c1-13-7(12)5-4-6(10-2-8-4)11-3-9-5/h2-3H,1H3,(H,8,9,10,11)
• InChI Key： HILMMWCZVHCJNL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C(=NC=N1)N=CN2)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 75.74
• LogP: 0.13950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives